Cas no 2377607-00-4 (5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester)

• Product Name: 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester
• CAS No: 2377607-00-4
• MF: C₁₈H₂₈BNO₄
• MW: 333.230225563049
• CID: 5524804
• Update Time: 2025-06-13

5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester
• Benzamide, N-(1,1-dimethylethyl)-4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• N-(tert-Butyl)-4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide

• Inchi： 1S/C18H28BNO4/c1-16(2,3)20-15(21)12-9-10-14(22-8)13(11-12)19-23-17(4,5)18(6,7)24-19/h9-11H,1-8H3,(H,20,21)
• InChI Key： DIJHHRXIRVXXOA-UHFFFAOYSA-N
• SMILES： C(NC(C)(C)C)(=O)C1=CC=C(OC)C(B2OC(C)(C)C(C)(C)O2)=C1

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 454.8±40.0 °C(Predicted)
• pka: 15.19±0.46(Predicted)

Additional information on 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester

Introduction to 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester (CAS No: 2377607-00-4)

5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester, identified by the chemical compound code CAS No 2377607-00-4, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a pinacol ester moiety and an N-t-butylaminocarbonyl group, exhibits unique chemical properties that make it a valuable intermediate in organic synthesis and drug development. The presence of a methoxy substituent at the para position of the phenyl ring further enhances its reactivity and utility in various synthetic pathways.

The pinacol ester form of boronic acids is particularly noteworthy due to its stability under a wide range of conditions, which makes it an ideal candidate for cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds with high precision and selectivity. The N-t-butylaminocarbonyl group, on the other hand, provides a protective effect to the boronic acid functionality, preventing unwanted side reactions while allowing for controlled manipulation during synthesis.

In recent years, boronic acid derivatives have been extensively studied for their potential applications in pharmaceuticals. The ability to undergo facile cross-coupling reactions has made them indispensable in the construction of complex molecular architectures. For instance, 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester has been utilized in the synthesis of novel therapeutic agents targeting various diseases. Its structural features allow for modifications that can fine-tune biological activity, making it a versatile tool in medicinal chemistry.

One of the most compelling aspects of this compound is its role in the development of antibacterial and antifungal agents. Boronic acids have demonstrated efficacy against resistant strains of pathogens due to their ability to interact with essential biological targets. The pinacol ester group enhances solubility and bioavailability, while the N-t-butylaminocarbonyl moiety contributes to metabolic stability. These properties collectively make this compound a promising candidate for further exploration in drug discovery.

Moreover, research has shown that derivatives of 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester can be incorporated into polymer materials with enhanced functional properties. The boronic acid functionality allows for reversible polymerization processes, enabling the creation of stimuli-responsive materials. Such polymers have applications in drug delivery systems, where controlled release mechanisms are crucial for therapeutic efficacy.

The synthesis of 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a substituted phenol, followed by functionalization with a boronic acid group. The introduction of the N-t-butylaminocarbonyl group is achieved through selective acylation reactions. Each step is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives of this compound. Molecular modeling studies have predicted new structural motifs that could enhance biological activity. These predictions are validated through experimental synthesis and biological testing, forming a synergistic approach between theory and practice.

The role of this compound in catalysis is also noteworthy. Boronic acids serve as effective ligands in transition metal-catalyzed reactions, facilitating diverse transformations. The stability and reactivity profile of 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester make it an excellent candidate for developing new catalytic systems.

In conclusion, 5-(N-t-Butylaminocarbonyl)-2-methoxyphenylboronic acid pinacol ester (CAS No: 2377607-00-4) represents a fascinating example of how structural features can be tailored to achieve specific chemical and biological outcomes. Its applications in pharmaceuticals, materials science, and catalysis underscore its importance as a research tool and potential industrial asset. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of innovation in synthetic chemistry.